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Compound of Interest

4-Bromo-2-fluoro-5-
Compound Name:
methylbenzonitrile

Cat. No.: B1517404

Technical Support Center: 4-Bromo-2-fluoro-5-
methylbenzonitrile

Welcome to the technical support center for 4-Bromo-2-fluoro-5-methylbenzonitrile. This
guide is designed for researchers, scientists, and drug development professionals, providing in-
depth, field-proven insights into the safe handling and effective use of this versatile chemical
intermediate. Here, you will find troubleshooting guides and frequently asked questions (FAQS)
in a direct question-and-answer format to address specific issues you may encounter during
your experiments.

Section 1: Safety & Handling FAQs

This section addresses the critical safety precautions required when working with 4-Bromo-2-
fluoro-5-methylbenzonitrile. Adherence to these guidelines is paramount to ensure a safe
laboratory environment.

Q1: What are the primary hazards associated with 4-Bromo-2-fluoro-5-methylbenzonitrile?

Al: 4-Bromo-2-fluoro-5-methylbenzonitrile is classified as a hazardous substance. The
primary concerns are:

e Acute Toxicity: It is harmful if swallowed, in contact with skin, or if inhaled.
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» Skin Irritation: It can cause significant skin irritation.

e Eye Irritation: It is known to cause serious eye irritation.

o Respiratory Irritation: Inhalation of dust or fumes may cause respiratory irritation.

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this compound?

A2: A comprehensive PPE strategy is essential. The following should be considered the
minimum requirement:

e Eye and Face Protection: Chemical safety goggles or a full-face shield are necessary to
protect against splashes and dust.

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required. Always
inspect gloves for integrity before use and dispose of them properly after handling the
compound.

o Body Protection: A lab coat or chemical-resistant apron should be worn. For larger quantities
or in case of potential for significant exposure, a chemical-resistant suit may be necessary.

» Respiratory Protection: All handling of the solid compound should be done in a well-
ventilated fume hood. If a fume hood is not available or if aerosolization is likely, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and particulates is
mandatory.

Diagram: PPE Workflow for Handling 4-Bromo-2-fluoro-5-methylbenzonitrile
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bromo-2-fluoro-5-methylbenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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